Cas no 2229589-47-1 (3-amino-2-(5-bromo-2-chloropyridin-4-yl)propan-1-ol)

• Product Name: 3-amino-2-(5-bromo-2-chloropyridin-4-yl)propan-1-ol
• CAS No: 2229589-47-1
• MF: C₈H₁₀BrClN₂O
• MW: 265.534800052643
• CID: 6236680
• PubChem ID: 165782214
• Update Time: 2025-09-27

3-amino-2-(5-bromo-2-chloropyridin-4-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(5-bromo-2-chloropyridin-4-yl)propan-1-ol
• EN300-1908534
• 2229589-47-1

• Inchi： 1S/C8H10BrClN2O/c9-7-3-12-8(10)1-6(7)5(2-11)4-13/h1,3,5,13H,2,4,11H2
• InChI Key： OBBAGDKUHGZBIX-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=CC=1C(CO)CN)Cl

Computed Properties

• Exact Mass: 263.96650g/mol
• Monoisotopic Mass: 263.96650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 59.1Ų

Additional information on 3-amino-2-(5-bromo-2-chloropyridin-4-yl)propan-1-ol

Comprehensive Overview of 3-amino-2-(5-bromo-2-chloropyridin-4-yl)propan-1-ol (CAS No. 2229589-47-1)

3-amino-2-(5-bromo-2-chloropyridin-4-yl)propan-1-ol (CAS No. 2229589-47-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features a pyridine core substituted with bromo and chloro groups, coupled with an amino-propanol side chain, making it a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The growing interest in 3-amino-2-(5-bromo-2-chloropyridin-4-yl)propan-1-ol aligns with current trends in precision medicine and sustainable agriculture. With the rise of antibiotic resistance, scientists are investigating novel scaffolds like this compound for next-generation therapeutics. Its 5-bromo-2-chloropyridin-4-yl moiety is particularly noteworthy, as halogenated pyridines often exhibit enhanced bioactivity and metabolic stability. These attributes make it a valuable building block for targeted molecular design.

From a synthetic chemistry perspective, the propan-1-ol segment of 3-amino-2-(5-bromo-2-chloropyridin-4-yl)propan-1-ol offers multiple sites for functionalization, enabling diverse derivatization strategies. This flexibility has led to its application in combinatorial chemistry libraries, where researchers systematically explore structure-activity relationships. The compound's CAS No. 2229589-47-1 serves as a crucial identifier in chemical databases, facilitating patent searches and regulatory compliance across international markets.

Recent advancements in artificial intelligence for drug discovery have highlighted the importance of compounds like 3-amino-2-(5-bromo-2-chloropyridin-4-yl)propan-1-ol. Machine learning models trained on chemical datasets frequently identify such halogen-rich structures as promising candidates for virtual screening. This computational approach, combined with traditional medicinal chemistry, accelerates the identification of lead compounds for various therapeutic areas.

The environmental fate and green chemistry aspects of 3-amino-2-(5-bromo-2-chloropyridin-4-yl)propan-1-ol synthesis represent another area of active investigation. As the chemical industry moves toward sustainable practices, researchers are developing catalytic methods to introduce the bromo and chloro substituents more efficiently, minimizing waste and energy consumption. These efforts align with the principles of green chemistry and the pharmaceutical industry's increasing focus on process intensification.

Analytical characterization of CAS No. 2229589-47-1 typically involves advanced techniques such as LC-MS, NMR spectroscopy, and X-ray crystallography. The compound's distinct spectral signatures enable precise quality control during manufacturing, ensuring batch-to-batch consistency for research applications. These analytical methods also facilitate the detection and quantification of the compound in complex biological matrices during pharmacokinetic studies.

In the context of intellectual property, 3-amino-2-(5-bromo-2-chloropyridin-4-yl)propan-1-ol has appeared in numerous patent applications related to heterocyclic chemistry. Its structural features make it a valuable scaffold for protecting novel chemical space, particularly in jurisdictions with strong pharmaceutical patent systems. The strategic incorporation of halogen atoms often enhances a compound's patentability by creating distinct molecular entities with potentially improved properties.

The global market for fine chemicals like 3-amino-2-(5-bromo-2-chloropyridin-4-yl)propan-1-ol continues to expand, driven by increasing R&D investment in life sciences. Custom synthesis providers frequently list this compound in their catalogs, offering various scales from milligram quantities for early-stage research to kilogram batches for preclinical development. This availability supports the compound's widespread use across academic and industrial laboratories worldwide.

Future research directions for CAS No. 2229589-47-1 may explore its potential in emerging areas such as PROTAC technology or covalent inhibitor design. The compound's reactive handles could enable the construction of bifunctional molecules that target disease-causing proteins for degradation. Such applications would build upon the current understanding of structure-property relationships for this interesting chemical entity.